2-[(2E)-2-{2-[(2-chlorobenzyl)oxy]benzylidene}hydrazinyl]-N-(2-ethylphenyl)-2-oxoacetamide

• Molecular Formula: C24H22ClN3O3
• Molecular Weight: 435.9 g/mol
• IUPAC Name: N'-[(E)-[2-[(2-chlorophenyl)methoxy]phenyl]methylideneamino]-N-(2-ethylphenyl)oxamide
• InChI: InChI=1S/C24H22ClN3O3/c1-2-17-9-4-7-13-21(17)27-23(29)24(30)28-26-15-18-10-5-8-14-22(18)31-16-19-11-3-6-12-20(19)25/h3-15H,2,16H2,1H3,(H,27,29)(H,28,30)/b26-15+
• InChI Key: REMXJEBEPFBNOH-CVKSISIWSA-N
• Isomeric SMILES: CCC1=CC=CC=C1NC(=O)C(=O)N/N=C/C2=CC=CC=C2OCC3=CC=CC=C3Cl
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C(=O)NN=CC2=CC=CC=C2OCC3=CC=CC=C3Cl

Description

1-{N’-[(E)-{2-[(2-CHLOROPHENYL)METHOXY]PHENYL}METHYLIDENE]HYDRAZINECARBONYL}-N-(2-ETHYLPHENYL)FORMAMIDE is a complex organic compound characterized by its unique molecular structure

Preparation Methods

The synthesis of 1-{N’-[(E)-{2-[(2-CHLOROPHENYL)METHOXY]PHENYL}METHYLIDENE]HYDRAZINECARBONYL}-N-(2-ETHYLPHENYL)FORMAMIDE typically involves multiple steps. The synthetic route often starts with the preparation of intermediate compounds, followed by their reaction under specific conditions to form the final product. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can lead to the formation of simpler compounds.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-{N’-[(E)-{2-[(2-CHLOROPHENYL)METHOXY]PHENYL}METHYLIDENE]HYDRAZINECARBONYL}-N-(2-ETHYLPHENYL)FORMAMIDE has several scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound may be used in biological studies to understand its effects on different biological systems.

Industry: Used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interaction with specific molecular targets and pathways. The exact mechanism can vary depending on the application and the biological system involved. Detailed studies are required to fully understand the molecular interactions and pathways.

Comparison with Similar Compounds

When compared to similar compounds, 1-{N’-[(E)-{2-[(2-CHLOROPHENYL)METHOXY]PHENYL}METHYLIDENE]HYDRAZINECARBONYL}-N-(2-ETHYLPHENYL)FORMAMIDE stands out due to its unique molecular structure and properties. Similar compounds may include other hydrazinecarbonyl derivatives and formamide compounds. Each of these compounds has distinct characteristics that make them suitable for different applications.